Cas no 1806632-94-9 (Methyl 2-bromo-6-(difluoromethyl)benzoate)
1806632-94-9 structure
Product Name:Methyl 2-bromo-6-(difluoromethyl)benzoate
CAS No:1806632-94-9
MF:C9H7BrF2O2
MW:265.051489114761
CID:4707753
Update Time:2023-08-15
Methyl 2-bromo-6-(difluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-6-(difluoromethyl)benzoate
-
- Inchi： 1S/C9H7BrF2O2/c1-14-9(13)7-5(8(11)12)3-2-4-6(7)10/h2-4,8H,1H3
- InChI Key： XBRNISZBYIPUGK-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C(F)F)=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 211
- Topological Polar Surface Area: 26.3
Methyl 2-bromo-6-(difluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017828-250mg |
Methyl 2-bromo-6-(difluoromethyl)benzoate |
1806632-94-9 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013017828-500mg |
Methyl 2-bromo-6-(difluoromethyl)benzoate |
1806632-94-9 | 97% | 500mg |
863.90 USD | 2021-06-25 | |
| Alichem | A013017828-1g |
Methyl 2-bromo-6-(difluoromethyl)benzoate |
1806632-94-9 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
Methyl 2-bromo-6-(difluoromethyl)benzoate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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